4-Bromo-2-tert-butyl-difluoromethoxy-benzene

• Molecular Formula: C11H13BrF2O
• Molecular Weight: 279.12 g/mol
• IUPAC Name: 4-bromo-2-tert-butyl-1-(difluoromethoxy)benzene
• InChI: InChI=1S/C11H13BrF2O/c1-11(2,3)8-6-7(12)4-5-9(8)15-10(13)14/h4-6,10H,1-3H3
• InChI Key: QOPKIXQWRQAYNP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)Br)OC(F)F

Description

4-Bromo-2-tert-butyl-difluoromethoxy-benzene is a useful research compound. Its molecular formula is C11H13BrF2O and its molecular weight is 279.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

step 1—To a mixture of 4-bromo-2-tert-butyl-phenol (640 mg, 2.795 mmol) and potassium carbonate (1.20 g, 8.682 mmol) in DMF (8 mL) was added ethyl chlorodifluoroacetate (1.1 mL, 8.687 mmol). The reaction was heated to 80° C. overnight then cooled to RT, and diluted with EtOAc and water. The organic layer was washed with water, with brine, dried (Na2SO4), filtered and concentrated. The crude residue was purified by SiO2 column eluting with hexane to afford 259 mg (33%) of 4-bromo-2-tert-butyl-difluoromethoxy-benzene (20) as a colorless oil.